Cas no 1204296-71-8 (6-(2-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 6-(2-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 1204296-71-8
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• MDL: MFCD16437663
• CID: 4577152
• PubChem ID: 45496337
• Update Time: 2025-10-29

6-(2-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• MDL： MFCD16437663
• Inchi： 1S/C13H11NO4/c1-18-11-5-3-2-4-8(11)10-7-6-9(13(16)17)12(15)14-10/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key： XPGPOQYIQZJMHK-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC=C2OC)=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(2-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Comprehensive Overview of 6-(2-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1204296-71-8)

6-(2-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1204296-71-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine core and methoxyphenyl substitution, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting various biological pathways.

The growing interest in 6-(2-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is driven by its potential role in addressing contemporary health challenges, such as inflammation and metabolic disorders. With the rise of personalized medicine and the demand for novel therapeutic agents, this compound has become a focal point in academic and industrial research. Its carboxylic acid functionality and heterocyclic structure contribute to its versatility in synthetic modifications, enabling the development of derivatives with enhanced bioactivity.

One of the key advantages of CAS No. 1204296-71-8 lies in its compatibility with modern drug discovery techniques, including computational modeling and high-throughput screening. Scientists are exploring its interactions with enzymes and receptors, aiming to unlock new treatment options for chronic diseases. Additionally, its stability and solubility profile make it a viable candidate for formulation studies, addressing common challenges in drug delivery systems.

In the context of sustainability and green chemistry, 6-(2-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is also being investigated for eco-friendly synthesis routes. Researchers are optimizing reaction conditions to minimize waste and reduce the environmental impact of its production. This aligns with the global shift toward sustainable pharmaceutical manufacturing, a topic of high relevance in today's scientific community.

From a commercial perspective, the demand for CAS No. 1204296-71-8 is expected to grow as its applications expand. Pharmaceutical companies and research institutions are actively seeking reliable suppliers of high-purity batches to support their R&D efforts. Quality control and analytical methods, such as HPLC and NMR, play a critical role in ensuring the consistency and efficacy of this compound in experimental settings.

For those interested in the latest advancements, 6-(2-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is frequently discussed in peer-reviewed journals and conferences. Its potential synergies with other bioactive molecules are a hot topic, particularly in the fields of oncology and neurology. As research progresses, this compound may pave the way for breakthrough therapies, making it a cornerstone of modern medicinal chemistry.